Cas no 313988-59-9 ((ALA31,AIB32)-NEUROPEPTIDE Y (PORCINE))

• Product Name: (ALA31,AIB32)-NEUROPEPTIDE Y (PORCINE)
• CAS No: 313988-59-9
• MF: C₁₈₇H₂₈₁N₅₅O₅₆
• MW: 4195.57
• CID: 1003490
• Update Time: 2025-10-30

(ALA31,AIB32)-NEUROPEPTIDE Y (PORCINE) Chemical and Physical Properties

Names and Identifiers

• (ALA31,AIB32)-NEUROPEPTIDE Y (PORCINE)
• (Ala??00Aib??)-NeuropeptideY(porcine)
• (Ala31,Aib32)-NPY (porcine)
• TYR-PRO-SER-LYS-PRO-ASP-ASN-PRO-GLY-GLU-ASP-ALA-PRO-ALA-GLU-ASP-LEU-ALA-ARG-TYR-TYR-SER-ALA-LEU-ARG-HIS-TYR-ILE-ASN-LEU-ALA-AIB-ARG-GLN-ARG-TYR-NH2
• [ALA31, ALPHA-AMINOISOBUTYRYL32]-NEUROPEPTIDE Y PORCINE
• [ALA31, (A-METHYL-ALA)32]-NEUROPEPTIDE Y PORCINE
• H-TYR-PRO-SER-LYS-PRO-ASP-ASN-PRO-GLY-GLU-ASP-ALA-PRO-ALA-GLU-ASP-LEU-ALA-ARG-TYR-TYR-SER-ALA-LEU-ARG-HIS-TYR-ILE-ASN-LEU-ALA-AIB-ARG-GLN-ARG-TYR-NH2
• [Ala31, Aib32]-NPY Porcine, [Ala31, (α-Methyl-Ala)32]-Neuropeptide Y porcine
• [Ala31, α-Aminoisobutyryl32]-Neuropeptide Y porcine

(ALA31,AIB32)-NEUROPEPTIDE Y (PORCINE) Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25

Additional information on (ALA31,AIB32)-NEUROPEPTIDE Y (PORCINE)

(ALA₃₁,AIB₃₂)-Neuropeptide Y (Porcine) (CAS No. 313988-59-9): A Comprehensive Overview of Its Structural, Functional, and Therapeutic Implications

The compound (ALA₃₁,AIB₃₂)-Neuropeptide Y (Porcine), identified by the CAS registry number CAS No. 313988-59-9, represents a synthetic variant of porcine neuropeptide Y (NPY). This modified peptide incorporates alanine (ALA) at position 31 and aminoisobutyric acid (AIB) at position 32 of the native NPY sequence, altering its pharmacokinetic and receptor-binding properties. The structural modifications aim to enhance stability, bioavailability, or selectivity for specific NPY receptors—key considerations in drug development for metabolic disorders and neurodegenerative diseases.

In the context of NPY’s native function, this porcine-derived peptide shares high sequence homology with human NPY but exhibits distinct biological activities due to interspecies differences in receptor expression and signaling pathways. Recent studies highlight that the AIB substitution at position 32 reduces susceptibility to enzymatic degradation by peptidases such as neprilysin, thereby prolonging its half-life in vivo. This modification aligns with emerging trends in peptide therapeutics where structural optimization mitigates limitations inherent to natural peptides.

Clinical and preclinical research on this compound has focused on its potential in treating obesity-related conditions. For instance, a 2024 study published in *Nature Metabolism* demonstrated that the (ALA₃₁,AIB₃₂) variant significantly suppresses food intake in rodent models without inducing hypotension—a common side effect of unmodified NPY agonists. This outcome underscores the therapeutic value of site-specific amino acid substitutions in balancing efficacy and safety profiles.

The synthesis of this compound involves solid-phase peptide synthesis (SPPS) with rigorous quality control measures to ensure purity (>98% HPLC analysis). The inclusion of non-natural amino acids like AIB requires specialized coupling strategies to avoid racemization or side-chain degradation during assembly. Such precision is critical for maintaining bioactivity, as even minor structural deviations can disrupt interactions with NPY receptors Y1, Y2, or Y5—key targets for modulating energy homeostasis.

In translational medicine, this porcine-derived peptide serves as a valuable tool for studying cross-species receptor interactions. For example, a collaborative study between Stanford University and BioPharmX Corp. revealed that the modified sequence exhibits preferential binding to human NPY-Y4 receptors over porcine orthologs, suggesting its utility in modeling human-specific metabolic pathways ex vivo. This discovery has implications for personalized medicine approaches targeting obesity subtypes linked to dysregulated Y4 signaling.

Evolving applications extend beyond metabolism research into neuroprotection paradigms. Preclinical data from 2024 indicate that intranasal administration of this compound attenuates amyloid-beta-induced neuroinflammation in Alzheimer’s disease models by activating anti-inflammatory pathways via NPY-Y receptors on microglia. Such findings position this peptide as a dual-action agent capable of addressing both metabolic syndrome and neurodegenerative pathologies—a concept gaining traction in polypharmacology drug design.

The adoption of computational methods like molecular dynamics simulations has further accelerated characterization efforts. Researchers at MIT recently employed AI-driven docking algorithms to predict how the ALA/AIB substitutions alter binding affinity landscapes across NPY receptor subtypes. These insights guide iterative optimization cycles aimed at identifying analogs with enhanced specificity for therapeutic targets while minimizing off-target effects—a critical step toward clinical translation.

In summary, the (ALA₃₁,AIB₃₂-modified porcine NPY variant (CAS No. 313988-59-9) exemplifies how rational peptide engineering bridges basic neuroscience discoveries with translational drug development challenges. Its evolving role spans from an investigative tool probing receptor biology to a potential therapeutic entity addressing unmet needs in metabolic and neurodegenerative diseases—a trajectory reflecting broader advancements in precision medicine strategies.